2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]amino]-3-(4-chlorophenyl)thiourea
• InChI: InChI=1S/C16H13ClN4OS3/c17-10-5-7-11(8-6-10)18-15(23)21-20-14(22)9-24-16-19-12-3-1-2-4-13(12)25-16/h1-8H,9H2,(H,20,22)(H2,18,21,23)
• InChI Key: UKWNPLVBZWDCIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NNC(=S)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN4OS3
• Molecular Weight: 409.0 g/mol

Description

2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiosemicarbazones and has been found to exhibit various biological properties, including antitumor, antiviral, and antibacterial activities.

Scientific Research Applications

2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. It also shows antiviral activity against herpes simplex virus, cytomegalovirus, and human immunodeficiency virus. Additionally, it has antibacterial activity against gram-positive and gram-negative bacteria.

Mechanism of Action

The mechanism of action of 2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the microtubule network. It also inhibits viral replication by interfering with viral DNA synthesis and inhibiting viral protein expression. Its antibacterial activity is attributed to its ability to inhibit bacterial cell wall synthesis.
Biochemical and Physiological Effects:
Studies have shown that 2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide can induce oxidative stress and DNA damage in cancer cells. It also affects the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis. In addition, it has been found to have an inhibitory effect on the activity of enzymes such as topoisomerase and tyrosine kinase. However, its effects on normal cells and tissues are not well studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide in lab experiments is its broad-spectrum activity against cancer cells, viruses, and bacteria. It is also relatively easy to synthesize and can be obtained in high purity. However, its solubility in water is limited, which can affect its bioavailability and efficacy. In addition, its toxicity and side effects need to be carefully evaluated before using it in clinical settings.

Future Directions

There are several future directions for research on 2-[(1,3-benzothiazol-2-ylthio)acetyl]-N-(4-chlorophenyl)hydrazinecarbothioamide. One area of interest is to study its effects on different types of cancer cells and to investigate its potential use in combination with other anticancer drugs. Another direction is to explore its antiviral and antibacterial activities further and to develop novel therapeutic agents based on this compound. Additionally, more studies are needed to evaluate its safety and efficacy in animal models and clinical trials.